Cas no 19962-27-7 (Benzene, 1-methyl-4-(phenoxymethyl)-)

• Product Name: Benzene, 1-methyl-4-(phenoxymethyl)-
• CAS No: 19962-27-7
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 95975
• PubChem ID: 5193739
• Update Time: 2025-04-18

Benzene, 1-methyl-4-(phenoxymethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methyl-4-(phenoxymethyl)-
• 1-methyl-4-(phenoxymethyl)benzene
• 19962-27-7
• DTXSID10409348
• SCHEMBL2339524
• AKOS008913176

• Inchi： 1S/C14H14O/c1-12-7-9-13(10-8-12)11-15-14-5-3-2-4-6-14/h2-10H,11H2,1H3
• InChI Key： QEXXENXGXSLHEJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 198.10452
• Monoisotopic Mass: 198.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers